Cas no 3128-15-2 (Cyclopent-1-ene-1,2-dicarboxylic acid)

• Product Name: Cyclopent-1-ene-1,2-dicarboxylic acid
• CAS No: 3128-15-2
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 318088
• PubChem ID: 324857
• Update Time: 2025-10-31

Cyclopent-1-ene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopent-1-ene-1,2-dicarboxylic acid
• 1-Cyclopentene-1,2-dicarboxylicacid
• cyclopentene-1,2-dicarboxylic acid
• 1,2-cyclopentenedicarboxylic acid
• 1,2-Dicarboxy-1-cyclopentene
• Cyclopent-1-en-1,2-dicarbonsaeure
• 1,2-Dicarboxycyclopentene
• NSC 291647
• EN300-151456
• 3128-15-2
• 1-Cyclopentene-1,2-dicarboxylic acid
• AMY16107
• AKOS015993251
• Cyclopent-1-ene-1,2-dicarboxylicacid
• 6W-0249
• CS-0309013
• 6HN8GNQ7SA
• NSC291647
• NSC-291647
• MFCD00155189
• FT-0700895
• Z1255487192
• SCHEMBL252263
• AC-26803
• E10148
• DTXSID40315064

• MDL： MFCD00155189
• Inchi： 1S/C7H8O4/c8-6(9)4-2-1-3-5(4)7(10)11/h1-3H2,(H,8,9)(H,10,11)
• InChI Key： JDHOCWRIAQDGEY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.523
• Melting Point: 177-178 ºC
• Boiling Point: 342 ºC
• Flash Point: 175 ºC
• Refractive Index: 1.595
• PSA: 74.60000
• LogP: 0.63610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Cyclopent-1-ene-1,2-dicarboxylic acid

Comprehensive Overview of Cyclopent-1-ene-1,2-dicarboxylic Acid (CAS No. 3128-15-2): Properties, Applications, and Industry Insights

Cyclopent-1-ene-1,2-dicarboxylic acid (CAS No. 3128-15-2) is a versatile organic compound with a unique cyclic structure, making it valuable in synthetic chemistry and industrial applications. This dicarboxylic acid derivative features a five-membered ring with two carboxyl groups, offering reactivity that is leveraged in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₇H₈O₄, and distinct cyclopentene backbone contribute to its role as a building block for complex molecules.

In recent years, the demand for sustainable chemical intermediates has surged, aligning with global trends toward green chemistry. Researchers are exploring Cyclopent-1-ene-1,2-dicarboxylic acid as a potential candidate for biodegradable polymer synthesis, answering frequent search queries like "eco-friendly alternatives to petrochemicals." Its ability to undergo ring-opening polymerization and form functionalized polyesters positions it as a promising material for packaging and biomedical applications.

The compound’s stereochemical properties also attract attention in asymmetric catalysis, a hot topic in pharmaceutical R&D. Users often search for "chiral building blocks for drug synthesis," where this acid’s rigid structure aids in controlling enantioselectivity. For instance, derivatives of 3128-15-2 have been investigated for antiviral and anti-inflammatory drug scaffolds, addressing trending health concerns like pandemic preparedness and chronic disease management.

From an industrial perspective, Cyclopent-1-ene-1,2-dicarboxylic acid is synthesized via Diels-Alder reactions or oxidation of cyclopentadiene, methods frequently queried in academic and patent literature. Optimizing its production to reduce energy consumption resonates with searches for "cost-effective chemical manufacturing processes." Additionally, its compatibility with click chemistry protocols makes it a favorite in modular synthesis, a technique gaining traction in material science forums.

Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing CAS No. 3128-15-2, as users often seek "purity verification methods for dicarboxylic acids." Regulatory compliance, another high-search-volume topic, emphasizes the need for precise documentation of its handling and storage, though it remains non-hazardous under standard conditions.

In summary, Cyclopent-1-ene-1,2-dicarboxylic acid bridges fundamental research and industrial innovation. Its adaptability to green chemistry, pharmaceutical relevance, and synthetic flexibility ensure its continued prominence in scientific discourse, matching the evolving interests of researchers and manufacturers alike.